2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(3-methoxyphenyl)butanamide

• IUPAC Name: 2-[[2-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl]sulfanyl]-N-(3-methoxyphenyl)butanamide
• InChI: InChI=1S/C29H33N7O4S/c1-7-25(28(37)30-19-9-8-10-20(14-19)38-4)41-29-31-22-16-24(40-6)23(39-5)15-21(22)27-32-26(34-36(27)29)11-12-35-18(3)13-17(2)33-35/h8-10,13-16,25H,7,11-12H2,1-6H3,(H,30,37)
• InChI Key: NNNXVYRETRWXFS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC(=CC=C1)OC)SC2=NC3=CC(=C(C=C3C4=NC(=NN42)CCN5C(=CC(=N5)C)C)OC)OC
• Molecular Formula: C29H33N7O4S
• Molecular Weight: 575.7 g/mol

Description

2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(3-methoxyphenyl)butanamide is a useful research compound. Its molecular formula is C29H33N7O4S and its molecular weight is 575.69. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(3-methoxyphenyl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-8,9-dimethoxy-[1,2,4]triazolo[1,5-c]quinazolin-5-yl)thio)-N-(3-methoxyphenyl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Derivatives

Research has explored the synthesis of various derivatives similar to the compound , focusing on the creation of novel structures with potential antimicrobial and anticancer activities. For example, studies on the synthesis of new pyrazoline and pyrazole derivatives, as well as [1,2,4]triazolo[1,5-c]quinazolines and thiazolo[3',2':2,3][1,2,4]triazolo[1,5-a]pyridines, have demonstrated antimicrobial activity against a range of bacterial and fungal strains (Hassan, 2013; El‐Kazak & Ibrahim, 2013).

Antimicrobial and Antifungal Activity

Several studies have demonstrated the antimicrobial and antifungal efficacy of compounds within this chemical class, highlighting their potential as therapeutic agents. These studies include the creation of thiophene-based heterocycles and [1,2,4]triazoloquinazolines with significant activity against various pathogens (Mabkhot et al., 2016).

Binding Activity to Receptors

Compounds similar to the one have been investigated for their binding activity to biological receptors, such as the benzodiazepine receptor. This suggests potential applications in neuroscience and pharmacology, demonstrating the broad interest in such molecules for therapeutic uses (Francis et al., 1991).